2-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)-4-(trifluoromethyl)pyridine

• IUPAC Name: 2-[3-[(5-fluoropyridin-2-yl)oxymethyl]pyrrolidin-1-yl]-4-(trifluoromethyl)pyridine
• InChI: InChI=1S/C16H15F4N3O/c17-13-1-2-15(22-8-13)24-10-11-4-6-23(9-11)14-7-12(3-5-21-14)16(18,19)20/h1-3,5,7-8,11H,4,6,9-10H2
• InChI Key: CQLWMNNWJNWUPT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1COC2=NC=C(C=C2)F)C3=NC=CC(=C3)C(F)(F)F
• Molecular Formula: C16H15F4N3O
• Molecular Weight: 341.30 g/mol
• CAS No.: 2549031-59-4

Description

This compound features a pyridine core substituted at position 4 with a trifluoromethyl (-CF₃) group and at position 2 with a pyrrolidin-1-yl moiety. The pyrrolidine ring is further modified by a [(5-fluoropyridin-2-yl)oxy]methyl substituent at its 3-position. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the fluoropyridinyloxy group may influence electronic properties and binding interactions.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

• Pyridine Derivatives with Halogen Substituents: 2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine ():
• Contains chloro (Cl) and substituted phenyl groups instead of CF₃ and pyrrolidine.
• Melting points (268–287°C) are lower than fluorinated analogs, indicating reduced thermal stability compared to the user’s compound (if its MP aligns with fluorinated derivatives) .
• Fluorinated Chromenone Derivatives ():
• Example: 2-(1-(4-amino-3-(1H-pyrrolo[2,3-b]pyridin-5-yl)-1H-pyrazolo[3,4-c]pyrimidin-1-yl)ethyl)-5-fluoro-3-(3-fluorophenyl)-4H-chromen-4-one.
• Shares fluorine atoms and heterocyclic motifs (pyridine, pyrrolo-pyridine).
• Higher melting point (303–306°C) suggests greater thermal stability, possibly due to extended aromaticity .

Physicochemical Properties

• Lipophilicity and Bioavailability: The trifluoromethyl group in the user’s compound increases lipophilicity (logP) compared to chloro or amino-substituted pyridines, enhancing membrane permeability . Fluorine atoms in both the user’s compound and ’s chromenone derivative improve metabolic stability by resisting oxidative degradation .

• Spectral Data :

  • 1H NMR : The pyrrolidine protons in the user’s compound would resonate near δ 2.5–3.5 ppm, similar to pyrrolidine-containing analogs in . The fluoropyridinyl group would show distinct aromatic signals (δ 7.0–8.5 ppm) .
  • IR : Expected C-F stretches (1000–1300 cm⁻¹) and pyrrolidine C-N vibrations (~1200 cm⁻¹) align with fluorinated heterocycles in .

Pharmacological Potential

• Antimicrobial Activity: While –3 highlight antimicrobial screening for amino-pyridine derivatives, the user’s compound’s trifluoromethyl group may enhance potency against resistant strains due to increased electronegativity .
• Kinase Inhibition: Fluoropyridinyl and pyrrolidine motifs are common in kinase inhibitors (e.g., JAK/STAT inhibitors). The user’s compound could exhibit similar or improved target affinity compared to non-fluorinated analogs .